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Compound of Interest

Compound Name: 3-Nitropentane

Cat. No.: B1214299

For researchers, scientists, and drug development professionals, adherence to strict safety and
disposal protocols is paramount when handling chemical compounds. This guide provides
essential, immediate safety and logistical information for the proper disposal of 3-nitropentane,
ensuring the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to be aware of the hazards associated
with 3-nitropentane. It is a flammable liquid and vapor, harmful if swallowed, in contact with
skin, or inhaled, and causes skin and serious eye irritation.[1] Always handle this chemical in a
well-ventilated area, preferably within a chemical fume hood, and wear appropriate personal
protective equipment (PPE), including nitrile gloves, chemical safety goggles, and a lab coat.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 3-nitropentane is through a
licensed professional waste disposal service. This ensures that the chemical is managed in
accordance with all applicable local, state, and federal regulations.

o Waste Identification and Segregation:

o Clearly label a dedicated, chemically compatible waste container with "Hazardous Waste,"
"3-Nitropentane,” and its CAS number (551-88-2).
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o Segregate 3-nitropentane waste from other waste streams, particularly from acids,
bases, and oxidizing agents, to prevent potentially hazardous reactions.[2] Do not mix
halogenated and non-halogenated waste streams.[3][4]

e Containerization:

o Use a dedicated, leak-proof, and chemically compatible container for collecting the waste.
High-density polyethylene (HDPE) or glass containers are generally suitable.

o Ensure the container is tightly sealed to prevent the release of vapors.[5][6][7]

o Do not fill the container to more than 75-90% of its capacity to allow for vapor expansion.

[21[6]
e Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

o The storage area should be away from heat, sparks, open flames, and other ignition
sources.[8]

o Store hazardous chemicals below eye level.[9]
e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal company to arrange for pickup.

o Provide the waste disposal company with a complete and accurate description of the
waste, including its chemical name, CAS number, and any known hazards.

Quantitative Data Summary
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Property Value Source
Molecular Formula C5H11NO2 [1][10][11]
Molecular Weight 117.15 g/mol [1]

Boiling Point 156.3°C at 760 mmHg [11]

Flash Point 46.1°C [11]
Density 0.943 g/cm? [11]

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of 3-Nitropentane.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1214299?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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